2-[({5-[(4-nitro-1H-pyrazol-1-yl)methyl]furan-2-yl}carbonyl)amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide

• Molecular Formula: C18H17N5O5S
• Molecular Weight: 415.4 g/mol
• IUPAC Name: N-(3-carbamoyl-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)-5-[(4-nitropyrazol-1-yl)methyl]furan-2-carboxamide
• InChI: InChI=1S/C18H17N5O5S/c19-16(24)15-12-3-1-2-4-14(12)29-18(15)21-17(25)13-6-5-11(28-13)9-22-8-10(7-20-22)23(26)27/h5-8H,1-4,9H2,(H2,19,24)(H,21,25)
• InChI Key: YRFCLMDIBGPRAA-UHFFFAOYSA-N
• SMILES: C1CCC2=C(C1)C(=C(S2)NC(=O)C3=CC=C(O3)CN4C=C(C=N4)[N+](=O)[O-])C(=O)N

Description

2-[({5-[(4-nitro-1H-pyrazol-1-yl)methyl]furan-2-yl}carbonyl)amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound belongs to the class of benzothiophene derivatives and has shown promising results in various studies.

Mechanism of Action

The mechanism of action of 2-[({5-[(4-nitro-1H-pyrazol-1-yl)methyl]furan-2-yl}carbonyl)amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide is not fully understood. However, it is believed that the compound exerts its therapeutic effects by modulating various signaling pathways in the body. It has been found to inhibit the activity of certain enzymes and proteins that are involved in cancer cell growth and inflammation.
Biochemical and Physiological Effects:
Studies have shown that 2-[({5-[(4-nitro-1H-pyrazol-1-yl)methyl]furan-2-yl}carbonyl)amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide has various biochemical and physiological effects. It has been found to induce apoptosis (cell death) in cancer cells, reduce inflammation, and protect against oxidative stress. The compound has also been shown to improve cognitive function and memory in animal models.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-[({5-[(4-nitro-1H-pyrazol-1-yl)methyl]furan-2-yl}carbonyl)amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide in lab experiments is its potential therapeutic applications. The compound has shown promising results in various studies and can be used to develop new drugs for the treatment of cancer and neurodegenerative diseases. However, one of the limitations of using this compound is its toxicity. It has been found to be toxic at high doses and requires further studies to determine its safety and efficacy.

Future Directions

There are several future directions for research on 2-[({5-[(4-nitro-1H-pyrazol-1-yl)methyl]furan-2-yl}carbonyl)amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide. One of the areas of research is the development of new drugs based on this compound for the treatment of cancer and neurodegenerative diseases. Another area of research is the investigation of the mechanism of action of this compound and its potential targets in the body. Further studies are also needed to determine the safety and efficacy of this compound in humans.

Synthesis Methods

The synthesis of 2-[({5-[(4-nitro-1H-pyrazol-1-yl)methyl]furan-2-yl}carbonyl)amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide involves the reaction of 4-nitro-1H-pyrazole-1-carboxylic acid with furan-2-carboxylic acid in the presence of thionyl chloride. The resulting intermediate is then reacted with 4-(aminomethyl)benzenesulfonamide to obtain the final product.

Scientific Research Applications

2-[({5-[(4-nitro-1H-pyrazol-1-yl)methyl]furan-2-yl}carbonyl)amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide has been extensively studied for its potential therapeutic applications. It has been found to exhibit anticancer, anti-inflammatory, and antioxidant properties. Studies have also shown that this compound has neuroprotective effects and can be used in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.